Cas no 1032225-25-4 ((1R)-1-(2,3-dimethylphenyl)ethan-1-amine)

(1R)-1-(2,3-Dimethylphenyl)ethan-1-amine is a chiral amine compound featuring a stereocenter at the 1-position of the ethylamine side chain attached to a 2,3-dimethylphenyl group. This optically active intermediate is of interest in asymmetric synthesis and pharmaceutical applications due to its potential as a building block for bioactive molecules. The presence of the (R)-configuration enhances its utility in enantioselective reactions, while the dimethyl substitution on the aromatic ring may influence steric and electronic properties. Its well-defined stereochemistry makes it valuable for research in medicinal chemistry, particularly in the development of chiral ligands or pharmacophores requiring precise spatial orientation. Proper handling under inert conditions is recommended to preserve optical purity.

(1R)-1-(2,3-dimethylphenyl)ethan-1-amine structure

1032225-25-4 structure

Product Name:(1R)-1-(2,3-dimethylphenyl)ethan-1-amine

CAS No:1032225-25-4

MF:C₁₀H₁₅N

MW:149.232802629471

MDL:MFCD08057466

CID:4559514

PubChem ID:45072330

Update Time:2025-06-07

(1R)-1-(2,3-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(2,3-DIMETHYLPHENYL)ETHYLAMINE
- (R)-1-(2,3-dimethylphenyl)ethan-1-amine
- Benzenemethanamine, α,2,3-trimethyl-, (αR)-
- (1R)-1-(2,3-dimethylphenyl)ethan-1-amine
- MDL： MFCD08057466
- Inchi： 1S/C10H15N/c1-7-5-4-6-10(8(7)2)9(3)11/h4-6,9H,11H2,1-3H3/t9-/m1/s1
- InChI Key： BCMVLFXVTXOVBQ-SECBINFHSA-N
- SMILES： N[C@@H](C1=CC=CC(C)=C1C)C

Computed Properties

Exact Mass: 149.120449g/mol
Monoisotopic Mass: 149.120449g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 149.23g/mol
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

(1R)-1-(2,3-dimethylphenyl)ethan-1-amine Security Information

Hazard Category Code： 22
Hazardous Material Identification：

(1R)-1-(2,3-dimethylphenyl)ethan-1-amine Pricemore >>

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